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Compound of Interest

Compound Name:
2-Bromo-N-

(hydroxymethyl)acetamide

CAS No.: 71990-02-8

Cat. No.: B144429

Get Quote

Application Note: Quantitative Analysis of 2-Bromo-N-(hydroxymethyl)acetamide (BHMA) by

UHPLC-MS/MS

Executive Summary
This guide details the protocol for the quantification of 2-Bromo-N-(hydroxymethyl)acetamide
(BHMA), a polar, thermally labile impurity often associated with formaldehyde-releasing

preservatives (e.g., Bronopol) or formed via the reaction of 2-bromoacetamide with

formaldehyde.

Critical Analytical Challenge: BHMA belongs to the class of N-hydroxymethyl amides (methylol

amides). These compounds exist in a dynamic equilibrium with their parent amide and

formaldehyde. They are susceptible to hydrolysis under acidic conditions and thermal

decomposition. Therefore, Gas Chromatography (GC) is unsuitable. This protocol utilizes

UHPLC-MS/MS with "soft" ionization and pH-controlled chromatography to ensure integral

quantification.
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Chemical Properties & Mechanistic Insight
Property Description Analytical Implication

Structure Br-CH2-CO-NH-CH2-OH
High polarity due to hydroxyl

and amide groups.

Molecular Weight 167.99 g/mol

Distinctive 1:1 isotopic pattern

(

Br /

Br).

Stability
Labile (Reversible

Deformylation)

Avoid high column temps

(>30°C). Avoid strong

acids/bases in sample diluent.

Solubility Soluble in water, MeOH, ACN

Use ACN/Water mixtures for

extraction to minimize trans-

etherification.

The Equilibrium Challenge:

Acidic pH accelerates the reverse reaction (hydrolysis).

Methanol as a solvent can lead to methyl ether formation (

). Acetonitrile (ACN) is the preferred solvent.

Analytical Protocol: UHPLC-MS/MS
Reagents & Standards

Reference Standard: 2-Bromo-N-(hydroxymethyl)acetamide (>95% purity).

Internal Standard (IS): 2-Bromoacetamide-

C

or a structural analog like 2-Chloroacetamide (if isotope not available).
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Solvents: LC-MS grade Acetonitrile (ACN), Water, Formic Acid (FA).

Sample Preparation Workflow
Objective: Extract BHMA while freezing the equilibrium state.

Stock Solution: Dissolve BHMA standard in 100% Acetonitrile at 4°C. (Avoid water in stock to

prevent hydrolysis).

Sample Extraction:

Weigh sample (tablet/liquid).

Add Cold Acetonitrile (4°C). Vortex for 1 min.

Centrifuge at 10,000 rpm for 5 min at 4°C.

Dilute supernatant with Water (containing 0.05% Formic Acid) to reach a final solvent ratio

of 10:90 ACN:Water.

Note: High aqueous content is necessary for retention on C18 columns, but keep the

sample cold until injection.

Chromatographic Conditions (UHPLC)
System: Agilent 1290 / Waters Acquity UPLC or equivalent.

Column:Waters HSS T3 (1.8 µm, 2.1 x 100 mm) or Phenomenex Kinetex Polar C18.

Reasoning: These "high-aqueous stable" columns retain polar analytes without phase

collapse.

Mobile Phase A: Water + 0.05% Formic Acid.

Mobile Phase B: Acetonitrile + 0.05% Formic Acid.

Flow Rate: 0.4 mL/min.

Column Temp:25°C (Strict control to prevent degradation).
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Gradient:

0.0 min: 2% B[1]

1.0 min: 2% B (Isocratic hold for polar retention)

5.0 min: 90% B

6.0 min: 90% B

6.1 min: 2% B

8.0 min: Stop

Mass Spectrometry Parameters (ESI+)
Source: Electrospray Ionization (Positive Mode).[2]

Capillary Voltage: 3.0 kV.

Desolvation Temp: 350°C.

MRM Transitions:

BHMA presents as a doublet (

Br and

Br). Monitor both for confirmation.
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Precursor Ion (

)

Product Ion (

)

Collision Energy
(eV)

Identity

167.9 (

Br)

150.0 (Loss of H

O)
12 Quantifier

169.9 (

Br)

152.0 (Loss of H

O)
12 Qualifier 1

167.9 (

Br)

122.0 (Loss of CH

O + NH

?)

20 Qualifier 2

Note: The loss of water [M+H-18]+ is the dominant fragmentation pathway for N-hydroxymethyl

amides.

Visual Workflow & Logic
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Workflow Legend

Process Step Critical Control Point Check Sample Receipt

Extraction: Cold ACN
(Minimize Hydrolysis)

Dilution: 90% Water / 10% ACN
(+0.05% Formic Acid)

Stability Check:
Is Temp < 25°C?

No (Discard)

UHPLC: HSS T3 Column
High Aqueous Retention

Yes

MS/MS: ESI+
Monitor 79Br/81Br Pair

Quantification
(External Std)

Click to download full resolution via product page

Caption: Analytical workflow emphasizing temperature control to prevent BHMA deformylation.

Validation & Troubleshooting
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Linearity & Range
Range: 1.0 ng/mL to 500 ng/mL.

Linearity:

.[3]

Carryover: N-hydroxymethyl amides can stick to glass. Use polypropylene vials and a needle

wash of 50:50 MeOH:Water.

Specificity (Interference Check)
2-Bromoacetamide: Ensure chromatographic resolution between BHMA (RT ~1.5 min) and

its degradation product 2-Bromoacetamide (RT ~2.5 min).

Formaldehyde: Not detected by this MS method, but its presence indicates degradation.

Troubleshooting Table
Issue Probable Cause Corrective Action

Peak Splitting Solvent mismatch

Ensure sample diluent

matches initial mobile phase

(high aqueous).

Low Recovery Hydrolysis during prep
Keep all reagents at 4°C;

analyze immediately.

Signal Drift Source contamination
Divert flow to waste for the first

1 min (salts) and after 6 min.

High Backpressure Particulates
Filter samples through 0.2 µm

PTFE or Nylon filters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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